Cas no 64460-50-0 (2-Chloro-6-MethylaMino-benzoic acid)

• Product Name: 2-Chloro-6-MethylaMino-benzoic acid
• CAS No: 64460-50-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD16852535
• CID: 3029318
• PubChem ID: 62710768
• Update Time: 2025-06-14

2-Chloro-6-MethylaMino-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-MethylaMino-benzoic acid
• 2-Chloro-6-(methylamino)benzoic acid
• SCHEMBL2744206
• DTXSID101278142
• Benzoic acid, 2-chloro-6-(methylamino)-
• AKOS012003151
• CS-0210116
• 2-chloro-6-methylamino benzoic acid
• 2-Chloro-6-(methylamino)benzoicacid
• GTDOXYQDGNOMOM-UHFFFAOYSA-N
• G10449
• 64460-50-0

• MDL： MFCD16852535
• Inchi： 1S/C8H8ClNO2/c1-10-6-4-2-3-5(9)7(6)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： GTDOXYQDGNOMOM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Chloro-6-MethylaMino-benzoic acid

Comprehensive Overview of 2-Chloro-6-MethylaMino-benzoic acid (CAS No. 64460-50-0): Properties, Applications, and Industry Insights

2-Chloro-6-MethylaMino-benzoic acid (CAS No. 64460-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated benzoic acid derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has become a subject of interest for researchers exploring novel drug discovery pathways and crop protection solutions.

The molecular structure of 2-Chloro-6-MethylaMino-benzoic acid combines a chloro-substituted benzene ring with both carboxylic acid and methylamino functional groups, creating versatile reactivity patterns. This configuration allows for diverse chemical transformations, particularly in the development of biologically active compounds. Recent studies highlight its potential in creating targeted molecular scaffolds, aligning with current trends in precision medicine and sustainable agriculture.

In pharmaceutical applications, 64460-50-0 serves as a key building block for small molecule therapeutics. Its structural motifs are particularly relevant to central nervous system (CNS) drug development, a rapidly expanding market segment. The compound's ability to modulate molecular interactions makes it valuable for researchers investigating neurotransmitter regulation and enzyme inhibition mechanisms. These properties address the increasing global focus on neurological health solutions and age-related cognitive disorders.

The agrochemical sector utilizes 2-Chloro-6-MethylaMino-benzoic acid in developing next-generation plant growth regulators. As agriculture faces challenges from climate change and food security demands, this compound contributes to formulations that enhance crop resilience and yield optimization. Its chemical properties enable the creation of environmentally friendly pesticides that align with sustainable farming practices—a top priority for modern agricultural research.

From a synthetic chemistry perspective, 64460-50-0 demonstrates excellent chemo-selectivity in various reaction conditions. This characteristic makes it particularly valuable for multi-step organic synthesis processes. Recent advancements in green chemistry have explored its use in catalytic transformations, reducing the environmental impact of chemical production. These developments respond to industry demands for eco-friendly synthesis routes and atom-efficient reactions.

Quality control standards for 2-Chloro-6-MethylaMino-benzoic acid require rigorous analytical characterization, typically employing HPLC purification and spectroscopic verification (including NMR and mass spectrometry). The compound's physicochemical properties, such as its melting point range and solubility profile, are critical parameters for industrial applications. These specifications ensure batch-to-batch consistency for research and manufacturing purposes.

Market trends indicate growing demand for high-purity 64460-50-0, driven by expanding contract research organizations and specialty chemical manufacturers. The compound's supply chain has adapted to meet requirements for GMP-grade materials and custom synthesis services. This evolution reflects broader industry shifts toward tailored chemical solutions and research collaboration models in the life sciences sector.

Future research directions for 2-Chloro-6-MethylaMino-benzoic acid may explore its potential in material science applications, particularly in developing functional polymers or coordination complexes. The compound's metal-binding capacity suggests possible uses in catalysis or sensor technologies. Such innovations would align with emerging interests in smart materials and industrial biotechnology applications.

Safety considerations for handling 64460-50-0 follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended during manipulation. These precautions reflect the chemical industry's commitment to occupational health standards and responsible material management practices.

In conclusion, 2-Chloro-6-MethylaMino-benzoic acid (CAS No. 64460-50-0) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable asset in addressing contemporary challenges in healthcare innovation, agricultural advancement, and sustainable chemical development. As research continues to uncover new applications, this compound will likely maintain its relevance in cutting-edge scientific endeavors.